Cas no 111480-84-3 (pyridine-2-sulfonyl chloride;hydrochloride)

• Product Name: pyridine-2-sulfonyl chloride;hydrochloride
• CAS No: 111480-84-3
• MF: C₅H₅Cl₂NO₂S
• MW: 214.069698095322
• MDL: MFCD03410295
• CID: 135027
• PubChem ID: 13791306
• Update Time: 2025-07-02

pyridine-2-sulfonyl chloride;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine-2-sulfonyl chloride hydrochloride
• 2-CHLOROSULFONYL-PYRIDINIUM, CHLORIDE
• 2-Pyridinesulfonyl C
• 2-Pyridinesulfonyl Chloride
• 2-Pyridinesulfonyl Chloride hydrochloride
• 2-Pyridinesulfonyl chloride, HCl
• 2-Pyridinesulfonylchloride, hydrochloride (1:1)
• 2-Pyridinesulfonyl Chloride0,Hydrochloride
• Pyridine-2-sulfonyl Chloride Monohydrochloride
• Pyridyl-2-sulfonyl chloride hydrochloride
• 2-Pyridinesulfonyl chloridehydrochloide
• Pyridine-2-sulphonyl chloride hydrochloride
• pyridine-2-sulfonyl chloride;hydrochloride
• pyridine-2sulfonyl chloride hydrochloride
• DTXSID60549546
• Pyridine-2-sulfonyl chloride--hydrogen chloride (1/1)
• AKOS015912285
• 2-pyridylsulphonyl chloride hydrochloride
• Pyridine-2-sulfonyl chloride HCl
• pyridine-2-sulfonyl chloride hydrochloride salt
• AB14073
• CS-0451177
• 2-Pyridinesulfonyl Chloride, Hydrochloride
• A802370
• 111480-84-3
• 2-Pyridinesulfonylchloride,hydrochloride(1:1)
• MFCD03410295
• FT-0650179
• W-204754
• Pyridine-2-sulfonylchloridehydrochloride
• 2-Chlorosulfonyl-pyridinium chloride
• SCHEMBL17129
• XAJWHCVLZBSLNC-UHFFFAOYSA-N
• DB-060095

• MDL： MFCD03410295
• Inchi： 1S/C5H4ClNO2S.ClH/c6-10(8,9)5-3-1-2-4-7-5;/h1-4H;1H
• InChI Key： XAJWHCVLZBSLNC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CN=1)(=O)=O.Cl

Computed Properties

• Exact Mass: 212.94200
• Monoisotopic Mass: 212.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: Gray white solid
• Melting Point: 77-81°C
• Boiling Point: 314.4℃ at 760 mmHg
• Flash Point: 143.9°C
• PSA: 55.41000
• LogP: 2.89190

pyridine-2-sulfonyl chloride;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R34